Cas no 1016735-36-6 (N-(3-methylbutyl)piperidine-4-carboxamide)

• Product Name: N-(3-methylbutyl)piperidine-4-carboxamide
• CAS No: 1016735-36-6
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• MDL: MFCD09809696
• CID: 5156195
• Update Time: 2026-03-04

N-(3-methylbutyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, N-(3-methylbutyl)-
• N-(3-methylbutyl)piperidine-4-carboxamide

• MDL： MFCD09809696
• Inchi： 1S/C11H22N2O/c1-9(2)3-8-13-11(14)10-4-6-12-7-5-10/h9-10,12H,3-8H2,1-2H3,(H,13,14)
• InChI Key： OMRVAEIRPDAPPU-UHFFFAOYSA-N
• SMILES： N1CCC(C(NCCC(C)C)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(3-methylbutyl)piperidine-4-carboxamide

Professional Introduction to N-(3-methylbutyl)piperidine-4-carboxamide (CAS No. 1016735-36-6)

N-(3-methylbutyl)piperidine-4-carboxamide, a compound with the chemical identifier CAS No. 1016735-36-6, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and biochemical studies.

The molecular structure of N-(3-methylbutyl)piperidine-4-carboxamide consists of a piperidine ring substituted with a 3-methylbutyl group at the 4-position, linked to an amide functional group. This configuration imparts specific physicochemical properties that make it a valuable intermediate in synthesizing more complex molecules. The presence of the piperidine moiety is particularly noteworthy, as it is a common pharmacophore in many bioactive compounds, contributing to interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in piperidine derivatives due to their versatility and efficacy in modulating biological pathways. Research has demonstrated that piperidine-based compounds can exhibit a wide range of pharmacological activities, including antiviral, anti-inflammatory, and anticancer effects. The N-(3-methylbutyl)piperidine-4-carboxamide derivative, with its tailored substitution pattern, is being explored as a potential lead compound for further medicinal chemistry investigations.

One of the key areas where N-(3-methylbutyl)piperidine-4-carboxamide shows promise is in the development of central nervous system (CNS) drugs. Piperidine derivatives have been extensively studied for their ability to cross the blood-brain barrier and interact with neurotransmitter systems. The specific substitution pattern in N-(3-methylbutyl)piperidine-4-carboxamide may enhance its ability to penetrate this barrier, making it a candidate for treating neurological disorders such as depression, anxiety, and epilepsy.

Moreover, the amide functional group in N-(3-methylbutyl)piperidine-4-carboxamide provides a versatile handle for further chemical modifications. Amides are well-known for their ability to participate in various synthetic transformations, including coupling reactions with peptides and other heterocyclic compounds. This flexibility allows researchers to modify the compound's properties and optimize its pharmacological profile for specific therapeutic applications.

Recent advancements in computational chemistry have also contributed to the study of N-(3-methylbutyl)piperidine-4-carboxamide. Molecular modeling techniques have been employed to predict the compound's binding affinity to target proteins and to identify potential drug-like properties. These simulations have provided valuable insights into the molecule's interactions with biological systems and have guided the design of novel derivatives with improved efficacy and reduced toxicity.

The synthesis of N-(3-methylbutyl)piperidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the piperidine ring, followed by alkylation at the 4-position with a 3-methylbutyl group. The introduction of the amide group is typically achieved through condensation reactions with appropriate carboxylic acid derivatives. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

In conclusion, N-(3-methylbutyl)piperidine-4-carboxamide (CAS No. 1016735-36-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for drug development, particularly in the treatment of CNS disorders. Ongoing studies continue to explore its pharmacological properties and synthetic applications, paving the way for innovative therapeutic solutions.